1,1,1-Trifluoro-2-methyl-2-heptanol

• Molecular Formula: C8H15F3O
• Molecular Weight: 184.20 g/mol
• IUPAC Name: 1,1,1-trifluoro-2-methylheptan-2-ol
• InChI: InChI=1S/C8H15F3O/c1-3-4-5-6-7(2,12)8(9,10)11/h12H,3-6H2,1-2H3
• InChI Key: FWJSUHIBHGDCAS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C)(C(F)(F)F)O

Description

1,1,1-Trifluoro-2-methyl-2-heptanol is a useful research compound. Its molecular formula is C8H15F3O and its molecular weight is 184.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

24.9 g of trimethyl(trifluoromethyl)silane, 16.0 g of 2-heptanone, 38 g of tetrahydrofuran and 350 mg of tetrabutylammonium fluoride trihydrate were charged into a four-necked flask equipped with a nitrogen feeding tube, a reflux condenser, a dropping funnel and a thermometer, and a reaction was effected by a conventional method. Then, 17.5 g of hydrochloric acid was dropwise added to the reaction mixture at a temperature of 25 to 48° C. over 30 minutes, followed by stirring at about 48° C. for 2 hours. The reaction mixture was treated by a conventional method, and the resulting organic phase was washed with a saline solution, followed by drying with anhydrous magnesium sulfate. Thereafter, the resultant was concentrated under reduced pressure, thereby obtaining 26.4 g of 1,1,1-trifluoro-2-methyl-2-heptanol in the form of a pale brown oily matter.